N-(3-nitrophenyl)pyridin-4-amine
Cat. No. B8586087
M. Wt: 215.21 g/mol
InChI Key: RIXIAEQTZNQBKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:17][OH:18].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][c:6]([NH:10][c:11]2[cH:12][cH:13][n:14][cH:15][cH:16]2)[cH:7][cH:8][cH:9]1>>[NH2:1][c:4]1[cH:5][c:6]([NH:10][c:11]2[cH:12][cH:13][n:14][cH:15][cH:16]2)[cH:7][cH:8][cH:9]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
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O=[N+]([O-])c1cccc(Nc2ccncc2)c1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
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Nc1cccc(Nc2ccncc2)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
